Cas no 67462-37-7 (Pregn-4-ene-3,20-dione,21-[(1-oxo-2-propenyl)oxy]-, (17a)- (9CI))

• Product Name: Pregn-4-ene-3,20-dione,21-[(1-oxo-2-propenyl)oxy]-, (17a)- (9CI)
• CAS No: 67462-37-7
• MF: C₂₄H₃₂O₄
• MW: 384.508487701416
• CID: 522504
• PubChem ID: 3051373
• Update Time: 2025-04-19

Pregn-4-ene-3,20-dione,21-[(1-oxo-2-propenyl)oxy]-, (17a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pregn-4-ene-3,20-dione,21-[(1-oxo-2-propenyl)oxy]-, (17a)- (9CI)
• (17α)-21-Acryloyloxypregn-4-ene-3,20-dione
• 21-Hydroxy-14-alpha,17-alpha-pregn-4-ene-3,20-dione acrylate
• 67462-37-7
• 14-alpha,17-alpha-Pregn-4-ene-3,20-dione, 21-hydroxy-, acrylate

• Inchi： 1S/C24H32O4/c1-4-22(27)28-14-21(26)20-8-7-18-17-6-5-15-13-16(25)9-11-23(15,2)19(17)10-12-24(18,20)3/h4,13,17-20H,1,5-12,14H2,2-3H3/t17-,18-,19-,20-,23-,24-/m0/s1
• InChI Key： BIFACLOIZIKJPO-IGJOJHROSA-N
• SMILES： O=C(COC(C=C)=O)[C@@H]1CC[C@H]2[C@@H]3CCC4=CC(CC[C@]4(C)[C@H]3CC[C@@]21C)=O

Computed Properties

• Exact Mass: 384.23005950g/mol
• Monoisotopic Mass: 384.23005950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 750
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 60.4Ų